Cas no 2227730-41-6 ((2R)-4-(2-methoxynaphthalen-1-yl)butan-2-ol)

• Product Name: (2R)-4-(2-methoxynaphthalen-1-yl)butan-2-ol
• CAS No: 2227730-41-6
• MF: C₁₅H₁₈O₂
• MW: 230.302224636078
• CID: 6097720
• PubChem ID: 94920327
• Update Time: 2025-07-02

(2R)-4-(2-methoxynaphthalen-1-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-4-(2-methoxynaphthalen-1-yl)butan-2-ol
• EN300-1736315
• 2227730-41-6

• Inchi： 1S/C15H18O2/c1-11(16)7-9-14-13-6-4-3-5-12(13)8-10-15(14)17-2/h3-6,8,10-11,16H,7,9H2,1-2H3/t11-/m1/s1
• InChI Key： FMBHQPIYJJJWRP-LLVKDONJSA-N
• SMILES： O[C@H](C)CCC1C(=CC=C2C=CC=CC=12)OC

Computed Properties

• Exact Mass: 230.130679813g/mol
• Monoisotopic Mass: 230.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on (2R)-4-(2-methoxynaphthalen-1-yl)butan-2-ol

Chemical Profile of (2R)-4-(2-methoxynaphthalen-1-yl)butan-2-ol (CAS No. 2227730-41-6)

(2R)-4-(2-methoxynaphthalen-1-yl)butan-2-ol, identified by its CAS number 2227730-41-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, featuring a chiral center at the second carbon atom, exhibits a unique structural configuration that makes it a promising candidate for various biochemical applications.

The molecular structure of (2R)-4-(2-methoxynaphthalen-1-yl)butan-2-ol consists of a butan-2-ol backbone substituted with a 2-methoxynaphthalenyl group at the fourth carbon position. This arrangement not only imparts distinct physicochemical properties but also opens up possibilities for its utility in drug design and development. The presence of the methoxy group enhances the lipophilicity of the molecule, which is a critical factor in determining its bioavailability and pharmacokinetic behavior.

In recent years, there has been a surge in research focused on identifying and synthesizing novel chiral compounds for their potential therapeutic applications. The enantiomerically pure form of (2R)-4-(2-methoxynaphthalen-1-yl)butan-2-ol has been explored as a key intermediate in the synthesis of biologically active molecules. Its chiral nature allows for the development of enantiomerically enriched drugs, which can exhibit improved selectivity and reduced side effects compared to racemic mixtures.

One of the most compelling aspects of (2R)-4-(2-methoxynaphthalen-1-yl)butan-2-ol is its versatility in serving as a building block for more complex pharmacophores. Researchers have leveraged its structural features to design molecules with targeted biological activities. For instance, derivatives of this compound have been investigated for their potential roles in modulating neurotransmitter systems, which could have implications in the treatment of neurological disorders.

The naphthalene ring in (2R)-4-(2-methoxynaphthalen-1-yl)butan-2-ol contributes to its unique electronic properties, making it an attractive scaffold for further chemical modifications. The methoxy group at the para position relative to the butan-2-ol substituent enhances the compound's solubility in both polar and non-polar solvents, facilitating its use in diverse experimental settings. This characteristic is particularly valuable in pharmaceutical research, where compatibility with various solvents is often required for formulation development.

Recent advancements in computational chemistry have enabled more accurate predictions of the biological activity of molecules like (2R)-4-(2-methoxynaphthalen-1-yl)butan-2-ol. Molecular docking studies have been conducted to evaluate its potential interactions with biological targets such as enzymes and receptors. These studies have provided insights into how structural modifications can be made to optimize its binding affinity and efficacy.

The synthesis of enantiomerically pure forms of complex chiral molecules remains a challenging task in synthetic organic chemistry. However, recent developments in asymmetric catalysis have made significant strides in this area. Transition metal-catalyzed reactions have been particularly effective in achieving high enantioselectivity during the synthesis of compounds like (2R)-4-(2-methoxynaphthalen-1-yl)butan-2-ol. These methods not only improve yield but also reduce environmental impact by minimizing waste generation.

In conclusion, (2R)-4-(2-methoxynaphthalen-1-yl)butan-2-ol (CAS No. 2227730-41) represents a fascinating compound with broad applications in pharmaceutical research and drug development. Its unique structural features, combined with recent advancements in synthetic and computational chemistry, make it a valuable asset for scientists working on next-generation therapeutics. As research continues to uncover new biological functions and synthetic strategies, this compound is poised to play an increasingly important role in the field.